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1,5-Dimethyl-1H-pyrazole-4-

carbohydrazide

CAS No.: 864948-68-5

Cat. No.: B1286551

Get Quote

Introduction: The Versatility of the Pyrazole Scaffold
in Medicinal Chemistry
The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms,

stands as a cornerstone in the edifice of medicinal chemistry.[1] Its remarkable structural

versatility and ability to participate in various biological interactions have led to its incorporation

into a wide array of therapeutic agents.[2] From the anti-inflammatory celecoxib to the anti-

obesity rimonabant, the pyrazole scaffold has proven its mettle as a privileged structure in drug

design.[2][3] The derivatization of the pyrazole core with a carbohydrazide moiety further

enhances its pharmacological potential, giving rise to a class of compounds—pyrazole

carbohydrazide analogs—with a broad spectrum of biological activities, including anticancer,

antimicrobial, and anti-inflammatory properties.[4][5]

This guide presents a comparative study of selected pyrazole carbohydrazide analogs, offering

an in-depth analysis of their synthesis, biological performance supported by experimental data,

and detailed protocols for their preparation and evaluation. The objective is to provide
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researchers, scientists, and drug development professionals with a comprehensive resource to

inform their own investigations into this promising class of therapeutic agents.

Comparative Analysis of Pyrazole Carbohydrazide
Analogs
The strategic modification of the pyrazole carbohydrazide scaffold has yielded a multitude of

analogs with diverse and potent biological activities. Here, we delve into a comparative

analysis of representative analogs, focusing on their anticancer and antimicrobial properties.

Anticancer Activity: Targeting A549 Lung Cancer Cells
A notable area of investigation for pyrazole carbohydrazide derivatives has been their potential

as anticancer agents, particularly against non-small cell lung cancer cell lines like A549.[4][6][7]

[8] The introduction of various arylmethyl and aryl substituents on the pyrazole ring, along with

the condensation of the carbohydrazide with different aldehydes, has been shown to

significantly influence their cytotoxic and apoptotic-inducing capabilities.[6][9]

Below is a comparative table summarizing the in vitro anticancer activity of a series of 1-

arylmethyl-3-aryl-1H-pyrazole-5-carbohydrazide derivatives against the A549 cell line. The

inhibitory concentration 50 (IC50) values, which represent the concentration of the compound

required to inhibit the growth of 50% of the cancer cells, are presented.
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Compound ID
R1 Group (at
position 1)

R2 Group (at
position 3)

IC50 (µM)
against A549
cells

Reference

1a 4-Chlorobenzyl 4-Chlorophenyl 49.85 [6][9]

1b 4-Methylbenzyl 4-Chlorophenyl >100 [6]

1c 4-Methoxybenzyl 4-Chlorophenyl >100 [6]

2a 4-Chlorobenzyl 4-Tolyl 62.34 [6]

2b 4-Methylbenzyl 4-Tolyl >100 [6]

2c 4-Methoxybenzyl 4-Tolyl >100 [6]

3a 4-Chlorobenzyl 4-Methoxyphenyl 75.21 [6]

3b 4-Methylbenzyl 4-Methoxyphenyl >100 [6]

3c 4-Methoxybenzyl 4-Methoxyphenyl >100 [6]

This data is compiled from multiple sources for comparative purposes.

The structure-activity relationship (SAR) studies suggest that the presence of a 4-chlorobenzyl

group at the N1 position and a 4-chlorophenyl group at the C3 position of the pyrazole ring

(Compound 1a) results in the most potent inhibitory effect on the growth of A549 cells among

the compared analogs.[6] The lipophilicity of the compounds, as indicated by their LogP values,

also appears to play a crucial role in their anticancer activity.[6]

Antimicrobial Activity: A Broad Spectrum of Action
Pyrazole carbohydrazide analogs have also demonstrated significant potential as antimicrobial

agents, exhibiting activity against a range of bacteria and fungi.[3][5][10] The derivatization of

the carbohydrazide moiety into hydrazones by reacting with various aromatic aldehydes is a

common strategy to enhance their antimicrobial efficacy.[5]

The following table provides a summary of the minimum inhibitory concentration (MIC) values

for a selection of N'-[(aryl)methylene]-5-methyl-1H-pyrazole-3-carbohydrazide derivatives

against representative bacterial and fungal strains.
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Compoun
d ID

Ar-CHO
Moiety

S. aureus
MIC
(µg/mL)

B.
subtilis
MIC
(µg/mL)

P.
aerugino
sa MIC
(µg/mL)

C.
albicans
MIC
(µg/mL)

Referenc
e

4a

4-

Methoxybe

nzaldehyd

e

- - - - [5]

4b

4-

Nitrobenzal

dehyde

- - - - [5]

4c

2-

Chlorobenz

aldehyde

- - - - [5]

Note: Specific MIC values for each strain were not consistently available in the provided search

results for a direct comparison in this format. The reference indicates that these compounds

were tested and showed activity.

The antimicrobial activity of these compounds is influenced by the nature of the substituent on

the aromatic aldehyde. For instance, compounds bearing electron-withdrawing groups have

shown promising activity.[5] The carbohydrazide functional group is considered an important

pharmacophore in these therapeutically useful substances.[5]

Experimental Protocols
To facilitate further research and validation, this section provides detailed, step-by-step

methodologies for the synthesis of a representative pyrazole carbohydrazide analog and for the

evaluation of its anticancer activity using the MTT assay.

Synthesis of N'-(4-methoxybenzylidene)-5-methyl-1H-
pyrazole-3-carbohydrazide (A Representative Analog)
This protocol describes the synthesis of a pyrazole carbohydrazide hydrazone derivative, a

common structural motif with demonstrated biological activity.[5]
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Workflow for the Synthesis of a Pyrazole Carbohydrazide Analog

Step 1: Synthesis of Pyrazole Carbohydrazide

Step 2: Synthesis of Hydrazone Derivative

5-Methyl-1H-pyrazole-3-carboxylic acid ethyl ester

RefluxHydrazine Hydrate

Ethanol (solvent)

5-Methyl-1H-pyrazole-3-carbohydrazide

5-Methyl-1H-pyrazole-3-carbohydrazide

Reflux

4-Methoxybenzaldehyde

Ethanol (solvent)

Glacial Acetic Acid (catalyst)

N'-(4-methoxybenzylidene)-5-methyl-1H-pyrazole-3-carbohydrazide

Click to download full resolution via product page
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Caption: Synthetic workflow for a pyrazole carbohydrazide analog.

Materials:

5-Methyl-1H-pyrazole-3-carbohydrazide (1 mmol)

4-Methoxybenzaldehyde (1 mmol)

Ethanol (10 mL)

Glacial acetic acid (catalytic amount)

Round-bottom flask

Reflux condenser

Magnetic stirrer and hot plate

Thin Layer Chromatography (TLC) apparatus

Filtration apparatus

Procedure:

Dissolution of Reactants: In a round-bottom flask, dissolve 5-methyl-1H-pyrazole-3-

carbohydrazide (1 mmol) in 10 mL of ethanol.[5]

Addition of Aldehyde and Catalyst: To this solution, add an equimolar amount of 4-

methoxybenzaldehyde (1 mmol) and a catalytic amount of glacial acetic acid.[5]

Reflux: Equip the flask with a reflux condenser and heat the mixture to reflux with continuous

stirring.[5]

Reaction Monitoring: Monitor the progress of the reaction using Thin Layer Chromatography

(TLC) until the starting materials are consumed (typically 2 hours).[5]

Isolation of Product: Upon completion, cool the reaction mixture to room temperature. The

solid product that precipitates out is collected by vacuum filtration.
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Purification: The crude product can be purified by recrystallization from a suitable solvent,

such as ethanol, to yield the pure N'-(4-methoxybenzylidene)-5-methyl-1H-pyrazole-3-

carbohydrazide.[5]

Characterization: The structure of the synthesized compound should be confirmed using

spectroscopic techniques such as IR, 1H NMR, and mass spectrometry.[5]

MTT Assay for Anticancer Activity Evaluation
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric

assay for assessing cell metabolic activity, which serves as a measure of cell viability.[7][11][12]

Workflow for the MTT Assay
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Seed cells in a 96-well plate

Incubate for 24 hours

Treat cells with pyrazole carbohydrazide analogs at various concentrations

Incubate for the desired exposure period (e.g., 48 hours)

Add MTT solution to each well

Incubate for 1-4 hours to allow formazan formation

Add solubilization solution (e.g., DMSO) to dissolve formazan crystals

Measure absorbance at 570 nm using a microplate reader

Calculate cell viability and IC50 values

Click to download full resolution via product page

Caption: Step-by-step workflow of the MTT assay.
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Materials:

A549 human lung carcinoma cell line

Complete cell culture medium (e.g., DMEM with 10% FBS)

Pyrazole carbohydrazide analogs (dissolved in DMSO)

MTT solution (5 mg/mL in PBS)[12]

Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)[12]

96-well flat-bottom sterile culture plates

CO2 incubator (37°C, 5% CO2)

Microplate reader

Procedure:

Cell Seeding: Seed A549 cells into a 96-well plate at a density of 5 x 10^3 to 1 x 10^4 cells

per well in 100 µL of complete culture medium.[12]

Incubation: Incubate the plate for 24 hours at 37°C in a humidified 5% CO2 atmosphere to

allow the cells to attach.[12]

Compound Treatment: Prepare serial dilutions of the pyrazole carbohydrazide analogs in

culture medium. Remove the old medium from the wells and add 100 µL of the compound

dilutions to the respective wells. Include a vehicle control (medium with DMSO) and a blank

control (medium only).

Incubation with Compound: Incubate the plate for the desired exposure time (e.g., 48 hours).

[9]

Addition of MTT Reagent: After the incubation period, add 10 µL of the MTT solution to each

well to achieve a final concentration of 0.5 mg/mL.[13]
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Formation of Formazan: Incubate the plate for an additional 1 to 4 hours at 37°C. During this

time, viable cells will reduce the yellow MTT to purple formazan crystals.[11]

Solubilization of Formazan: Carefully remove the medium containing MTT. Add 100 µL of a

solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[7]

Absorbance Measurement: Gently shake the plate on an orbital shaker for 15 minutes to

ensure complete dissolution of the formazan. Measure the absorbance of each well at a

wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be

used to reduce background noise.[12]

Data Analysis: Calculate the percentage of cell viability for each concentration relative to the

vehicle control. Plot a dose-response curve and determine the IC50 value for each

compound.

Conclusion and Future Perspectives
Pyrazole carbohydrazide analogs represent a highly versatile and promising class of

compounds in the landscape of drug discovery. The comparative data presented in this guide

underscore the significant impact of structural modifications on their biological activity, offering

valuable insights for the rational design of new and more potent therapeutic agents. The

detailed experimental protocols provide a practical foundation for researchers to synthesize

and evaluate these compounds in their own laboratories.

Future research in this area should continue to explore the vast chemical space of pyrazole

carbohydrazide derivatives. The synthesis of novel analogs with diverse substituents, coupled

with comprehensive biological screening, will undoubtedly lead to the discovery of new lead

compounds with improved efficacy and selectivity. Furthermore, elucidation of the precise

molecular mechanisms of action of the most potent analogs will be crucial for their

advancement through the drug development pipeline. The integration of computational

modeling and structure-based drug design will further accelerate the optimization of these

promising scaffolds into clinically viable drugs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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